1-Bromo-2-methyl-3-(methylsulfonyl)benzene

• Molecular Formula: C8H9BrO2S
• Molecular Weight: 249.13 g/mol
• IUPAC Name: 1-bromo-2-methyl-3-methylsulfonylbenzene
• InChI: InChI=1S/C8H9BrO2S/c1-6-7(9)4-3-5-8(6)12(2,10)11/h3-5H,1-2H3
• InChI Key: FOTWJWSTPVURRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Br)S(=O)(=O)C

Description

1-Bromo-2-methyl-3-(methylsulfonyl)benzene is a useful research compound. Its molecular formula is C8H9BrO2S and its molecular weight is 249.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Preparation according to preparation 4: 1-bromo-2-methyl-3-(methylthio)benzene (1.33 g), carbon tetrachloride (8 ml), acetonitrile (8 ml), water (16 ml), sodium periodate (3.9 g), ruthenium trichloride (1 mg). Yield: 1.6 g. MS m/z (rel. intensity, 70 eV) 250 (M+, 69), 248 (M+, 67), 169 (49), 90 (63), 89 (bp).